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Compound of Interest

Compound Name:
BB-22 6-hydroxyisoquinoline

isomer

Cat. No.: B1162252 Get Quote

This technical guide provides an in-depth overview of the synthetic cannabinoid, BB-22 6-
hydroxyisoquinoline isomer, tailored for researchers, scientists, and drug development

professionals. It covers its chemical properties, analytical data, and metabolic pathways.

Introduction
BB-22 6-hydroxyisoquinoline isomer is a synthetic cannabinoid and a structural isomer of

BB-22 (also known as QUCHIC).[1] BB-22 itself is an analog of the potent synthetic

cannabinoid JWH 018.[1][2] In the parent compound BB-22, the naphthalene group of JWH

018 is replaced by an 8-hydroxyquinoline moiety.[1][2][3] This specific isomer, BB-22 6-
hydroxyisoquinoline isomer, is distinct in that the quinoline group is substituted with an

isoquinoline group attached at the sixth position.[1] The physiological and toxicological

properties of this particular isomer are not yet fully known, and it is primarily intended for

forensic and research applications.[1]

Physicochemical Properties
A summary of the key physicochemical data for BB-22 6-hydroxyisoquinoline isomer is
presented in the table below.
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Property Value Source(s)

CAS Number 2704733-61-7 [1][4]

Molecular Formula C₂₅H₂₄N₂O₂ [5]

Molecular Weight 384.5 g/mol [5]

Purity ≥98% [1][4]

Appearance Crystalline solid [4][5]

Storage Temperature -20°C [4][5]

Experimental Protocols
Detailed experimental protocols for the comprehensive analysis of synthetic cannabinoids like

BB-22 and its metabolites are crucial for forensic and clinical toxicology. Below is a

summarized methodology for the detection and quantification of BB-22 and its metabolites in

biological samples, based on published research.

Objective: To identify and quantify BB-22 and its metabolites in human serum and urine.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Sample Preparation:

Biological samples (urine or serum) can be subjected to hydrolysis with β-glucuronidase to

deconjugate metabolites.[6]

Extraction of the analytes is performed using liquid-liquid extraction.[6]

Chromatographic Separation:

The extracted samples are analyzed using a liquid chromatography system.[7]

A biphenyl column is effective for separating the parent compound and its various

metabolites.[7]

Mass Spectrometric Detection:
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A QTRAP tandem mass spectrometer or a high-resolution Orbitrap mass spectrometer is

used for the identification and quantification of the target compounds.[6]

The limits of detection for BB-22 and its primary metabolite, BB-22 3-carboxyindole, in

urine have been reported to be 3 pg/mL and 30 pg/mL, respectively.[6]

Metabolism and Signaling Pathways
The metabolism of BB-22 is a critical area of study for identifying reliable biomarkers of intake.

Research has shown that the primary metabolic pathway involves the hydrolysis of the ester

linkage.

The major biotransformation of BB-22 is the loss of the quinolinyl side-chain through ester

hydrolysis.[7] This is followed by further modifications, such as hydroxylation of the indole or

cyclohexylmethyl groups, and glucuronidation.[7] Consequently, BB-22 3-carboxyindole and

two isomers of BB-22 3-carboxyindole-hydroxycyclohexylmethyl are recommended as target

metabolites for confirming BB-22 consumption.[7] It is important to note that BB-22 3-

carboxyindole is not exclusive to BB-22, as it has also been identified as a minor metabolite of

other synthetic cannabinoids like MDMB-CHMICA and ADB-CHMICA.[7]

As a synthetic cannabinoid, BB-22 acts as a full agonist at both the CB1 and CB2 cannabinoid

receptors, with high binding affinities of 0.217 nM and 0.338 nM, respectively.[2][8]

The following diagram illustrates the primary metabolic steps of BB-22.
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Caption: Metabolic pathway of BB-22.

Conclusion
BB-22 6-hydroxyisoquinoline isomer is a significant compound in the field of synthetic

cannabinoid research and forensic analysis. While specific toxicological data for this isomer
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remains limited, understanding its physicochemical properties and the established metabolic

pathways of its parent compound, BB-22, is essential for its detection and for future research

into its biological activity. The methodologies outlined in this guide provide a foundation for the

analytical characterization of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. buyresearchchemicalspowder24.com [buyresearchchemicalspowder24.com]

3. caymanchem.com [caymanchem.com]

4. BB-22 6-hydroxyisoquinoline isomer - Nordic Biosite [nordicbiosite.com]

5. BB-22 6-hydroxyquinoline isomer | Benchchem [benchchem.com]

6. Sensitive quantification of BB-22 and its metabolite BB-22 3-carboxyindole, and
characterization of new metabolites in authentic urine and/or serum specimens obtained
from three individuals by LC-QTRAP-MS/MS and high-resolution LC-Orbitrap-MS/MS -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Synthetic cannabinoid BB-22 (QUCHIC): Human hepatocytes metabolism with liquid
chromatography-high resolution mass spectrometry detection - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. QUCHIC - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to BB-22 6-
Hydroxyisoquinoline Isomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162252#bb-22-6-hydroxyisoquinoline-isomer-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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